Cas no 5448-09-9 (Benzeneacetic acid, a-hydroxy-2-methyl-a-phenyl-)

Benzeneacetic acid, a-hydroxy-2-methyl-a-phenyl- structure
5448-09-9 structure
Product Name:Benzeneacetic acid, a-hydroxy-2-methyl-a-phenyl-
CAS No:5448-09-9
MF:C15H14O3
MW:242.269864559174
CID:375587
PubChem ID:226676
Update Time:2025-04-19

Benzeneacetic acid, a-hydroxy-2-methyl-a-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-hydroxy-2-methyl-a-phenyl-
    • 2-methylbenzilic acid;2-Methyl-benzilsaeure;hydroxy-phenyl-o-tolyl-acetic acid;
    • DTXSID80280540
    • SCHEMBL2792373
    • NSC17361
    • AEIGUJIDYBREEB-UHFFFAOYSA-N
    • 5448-09-9
    • Hydroxy-phenyl-o-tolyl-acetic acid
    • NSC-17361
    • Inchi： 1S/C15H14O3/c1-11-7-5-6-10-13(11)15(18,14(16)17)12-8-3-2-4-9-12/h2-10,18H,1H3,(H,16,17)
    • InChI Key： AEIGUJIDYBREEB-UHFFFAOYSA-N
    • SMILES： OC(C(=O)O)(C1C=CC=CC=1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 242.09400
  • Monoisotopic Mass: 242.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.244
  • Boiling Point: 419.2°Cat760mmHg
  • Flash Point: 221.5°C
  • Refractive Index: 1.612
  • PSA: 57.53000
  • LogP: 2.31550

Benzeneacetic acid, a-hydroxy-2-methyl-a-phenyl- Customs Data

  • HS CODE：2918199090
  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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